Cas no 1214687-37-2 (1-(3-Aminophenyl)sulfonylpiperidine-2-carboxylic acid hydrochloride)

• Product Name: 1-(3-Aminophenyl)sulfonylpiperidine-2-carboxylic acid hydrochloride
• CAS No: 1214687-37-2
• MF: C₁₂H₁₇ClN₂O₄S
• MW: 320.792381048203
• MDL: MFCD11844611
• CID: 4686441
• Update Time: 2025-06-07

1-(3-Aminophenyl)sulfonylpiperidine-2-carboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-[(3-aminophenyl)sulfonyl]piperidine-2-carboxylic acid hydrochloride
• 1-((3-Aminophenyl)sulfonyl)piperidine-2-carboxylic acid hydrochloride
• 1-(3-Aminophenyl)sulfonylpiperidine-2-carboxylic acid hydrochloride

• MDL： MFCD11844611
• Inchi： 1S/C12H16N2O4S.ClH/c13-9-4-3-5-10(8-9)19(17,18)14-7-2-1-6-11(14)12(15)16;/h3-5,8,11H,1-2,6-7,13H2,(H,15,16);1H
• InChI Key： FPFWHLIEAMHWKR-UHFFFAOYSA-N
• SMILES： Cl.S(C1C=CC=C(C=1)N)(N1CCCCC1C(=O)O)(=O)=O

Computed Properties

• Exact Mass: 320.06
• Monoisotopic Mass: 320.06
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 432
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 109

Additional information on 1-(3-Aminophenyl)sulfonylpiperidine-2-carboxylic acid hydrochloride

Introduction to 1-(3-Aminophenyl)sulfonylpiperidine-2-carboxylic acid hydrochloride (CAS No: 1214687-37-2)

1-(3-Aminophenyl)sulfonylpiperidine-2-carboxylic acid hydrochloride, identified by its CAS number 1214687-37-2, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules characterized by a piperidine core, which is a six-membered heterocyclic amine, linked to a sulfonyl group and an amino phenyl moiety. The hydrochloride salt form enhances its solubility and stability, making it a valuable intermediate in synthetic chemistry and drug design.

The structural features of 1-(3-Aminophenyl)sulfonylpiperidine-2-carboxylic acid hydrochloride make it a promising candidate for further exploration in medicinal chemistry. The presence of both the amino group and the sulfonyl group provides multiple sites for functionalization, enabling the synthesis of derivatives with tailored biological activities. This flexibility has positioned the compound as a key building block in the development of novel therapeutic agents.

In recent years, there has been growing interest in piperidine-based scaffolds due to their prevalence in biologically active molecules. Piperidines are known for their ability to enhance binding affinity and selectivity, making them integral to the design of small-molecule drugs targeting various disease pathways. The sulfonylpiperidine moiety, in particular, has been extensively studied for its role in modulating enzyme activity and receptor interactions. For instance, sulfonylureas, a class of compounds widely used in diabetes treatment, rely on this structural motif for their pharmacological effects.

The aminophenyl substituent further enriches the pharmacophoric potential of 1-(3-Aminophenyl)sulfonylpiperidine-2-carboxylic acid hydrochloride. Phenyl rings are commonly found in bioactive molecules due to their ability to interact with biological targets through π-stacking and hydrophobic effects. Additionally, the amino group can participate in hydrogen bonding interactions, enhancing binding specificity. These features collectively contribute to the compound's suitability for drug discovery initiatives.

Recent advancements in computational chemistry and molecular modeling have facilitated the rapid screening of compounds like 1-(3-Aminophenyl)sulfonylpiperidine-2-carboxylic acid hydrochloride for potential therapeutic applications. These tools allow researchers to predict binding affinities and optimize molecular structures before conducting costly wet-lab experiments. Such high-throughput virtual screening methods have accelerated the identification of lead compounds for further development.

The pharmaceutical industry has increasingly recognized the importance of structure-activity relationships (SAR) in drug design. By systematically modifying the core structure of 1-(3-Aminophenyl)sulfonylpiperidine-2-carboxylic acid hydrochloride, researchers can explore different biological pathways and develop compounds with enhanced efficacy and reduced side effects. This iterative process often involves synthesizing analogs and evaluating their pharmacological profiles through in vitro and in vivo studies.

One notable area where this compound shows promise is in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways and are frequently implicated in diseases such as cancer. The piperidine scaffold is particularly well-suited for targeting kinases due to its ability to mimic ATP binding pockets. Furthermore, the sulfonyl group can serve as a hinge-binding element, improving interactions with the active site of these enzymes.

Another emerging application of 1-(3-Aminophenyl)sulfonylpiperidine-2-carboxylic acid hydrochloride is in the field of neurology. Piperidine derivatives have shown potential as monoamine oxidase (MAO) inhibitors, which are used to treat conditions such as depression and Parkinson's disease. The combination of an amino phenyl group and a sulfonyl moiety may confer selectivity for specific MAO isoforms, leading to more targeted therapies with fewer off-target effects.

The synthesis of 1-(3-Aminophenyl)sulfonylpiperidine-2-carboxylic acid hydrochloride involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have enabled more efficient and scalable production processes. These techniques not only improve yield but also minimize byproduct formation, ensuring higher purity levels necessary for pharmaceutical applications.

In conclusion, 1-(3-Aminophenyl)sulfonylpiperidine-2-carboxylic acid hydrochloride (CAS No: 1214687-37-2) represents a significant advancement in medicinal chemistry due to its versatile structure and potential therapeutic applications. Its unique combination of pharmacophoric elements positions it as a valuable intermediate for developing novel drugs targeting various diseases. As research continues to uncover new biological functions and synthetic strategies, this compound is poised to play an increasingly important role in drug discovery and development pipelines.